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Compound of Interest

Compound Name: 4-Bromoisothiazole

Cat. No.: B1276463

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 4-Bromoisothiazole. Designed for laboratory and drug development settings,
this document outlines the potential hazards, exposure controls, and emergency procedures
necessary for the safe utilization of this compound. All quantitative data is summarized for
clarity, and a logical workflow for handling is provided.

Understanding the Hazard Profile

4-Bromoisothiazole is a chemical intermediate that requires careful handling due to its
potential health risks. The Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) provides a clear framework for understanding these hazards.

GHS Classification

The compound is classified with several hazard statements, indicating its potential to cause
harm upon exposure.[1]
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Hazard Class Category
Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3

Hazard and Precautionary Statements

The following tables detail the specific warnings and precautionary measures associated with
4-Bromoisothiazole.

Hazard Statements (H-Statements)[1][2]

Code Statement

H302 Harmful if swallowed.

H312 Harmful in contact with skin.
H315 Causes skin irritation.

H319 Causes serious eye irritation.
H332 Harmful if inhaled.

H335 May cause respiratory irritation.

Precautionary Statements (P-Statements)[2][3]
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Code Statement
P261 Avoid breathing dust/fumes.

Wash all exposed external body areas
P264 _

thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves, protective clothing, eye

protection and face protection.

IF SWALLOWED: Call a POISON
P301+P312 CENTER/doctor/physician/first aider if you feel

unwell.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.
P405 Store locked up.

Dispose of contents/container in accordance
P501

with local regulation.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromoisothiazole is provided

below.
Property Value
Molecular Formula Cs3H2BrNS
Molecular Weight 164.03 g/mol [1]
CAS Number 24340-77-0[1][2]
Appearance White solid
Storage Temperature Room temperature, in a dry and dark place[4]

Experimental Protocols: Safe Handling Workflow

While specific experimental protocols for determining the toxicological properties of 4-
Bromoisothiazole are not detailed in standard safety data sheets, a generalized workflow for
handling this and other hazardous chemicals is crucial. This workflow should be adapted to
specific laboratory conditions and experimental designs.

Risk Assessment and Preparation

e Conduct a thorough risk assessment: Before beginning any experiment, evaluate the
potential hazards associated with 4-Bromoisothiazole and the specific procedures to be
performed.

e Consult the Safety Data Sheet (SDS): Always review the most current SDS for 4-
Bromoisothiazole.[2][3][5]

» Prepare the work area: Ensure a well-ventilated area, such as a chemical fume hood, is
used.[2][3] The work surface should be clean and uncluttered.

» Assemble all necessary materials: Have all required equipment, reagents, and personal
protective equipment (PPE) readily available.
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e Locate safety equipment: Ensure easy access to an eyewash station, safety shower, and fire
extinguisher.[3][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Bromoisothiazole:

o Eye Protection: Chemical safety goggles or a face shield.[2][3]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2][3]

» Skin and Body Protection: A lab coat or other protective clothing.[2][3]

o Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
respirator may be necessary.[2][3]

Handling and Use

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize inhalation exposure.[2]

e Avoid contact: Prevent direct contact with skin, eyes, and clothing.[2]
» No personal items: Do not eat, drink, or smoke in the laboratory area.[2][3]

» Container Management: Keep containers of 4-Bromoisothiazole tightly closed when not in
use.[2][3]

Storage

Store 4-Bromoisothiazole in a cool, dry, and well-ventilated area away from incompatible
materials.[2][3] The container should be clearly labeled.

Spill and Emergency Procedures

o Minor Spills: For small spills, absorb the material with an inert absorbent and place it in a
sealed container for disposal.[2] Clean the spill area thoroughly.
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» Major Spills: In the event of a large spill, evacuate the area and contact emergency services.

[2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.[3]

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Waste Disposal

Dispose of all waste materials, including empty containers, in accordance with local, state, and
federal regulations.[3]

Visualizing Safe Handling: A Logical Workflow

The following diagram illustrates the key decision points and procedures for the safe handling
of 4-Bromoisothiazole in a laboratory setting.
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Start: New Experiment
with 4-Bromoisothiazole

l

1. Conduct Risk Assessment
- Review SDS
- Identify Hazards

2. Select Appropriate PPE
- Goggles/Face Shield
- Gloves
- Lab Coat

3. Prepare Work Area
- Use Fume Hood
- Ensure Ventilation
- Clear Workspace

4. Handle Compound
- Weigh & Transfer in Hood
- Avoid Contact
- Keep Container Closed

5. Storage
- Cool, Dry, Ventilated
- Tightly Sealed
- Labeled Container

Spill or Exposure?

Emergency Procedure
- Evacuate (if major)
- First Aid
- Report Incident

6. Waste Disposal
- Segregate Waste
- Follow Regulations

'

End of Experiment

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Bromoisothiazole.
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Conclusion

While 4-Bromoisothiazole is a valuable compound in research and development, its potential
hazards necessitate a thorough understanding and implementation of safety protocols. By
adhering to the guidelines outlined in this document, researchers can minimize risks and
ensure a safe laboratory environment. Continuous vigilance and adherence to established
safety procedures are paramount when working with this and any other potentially hazardous
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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